3-Methylamino-4-phenoxy-5-sulfamylbenzyl alcohol

• CAS RN: 62273-28-3
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol
• IUPAC Name: 5-(hydroxymethyl)-3-(methylamino)-2-phenoxybenzenesulfonamide
• InChI: InChI=1S/C14H16N2O4S/c1-16-12-7-10(9-17)8-13(21(15,18)19)14(12)20-11-5-3-2-4-6-11/h2-8,16-17H,9H2,1H3,(H2,15,18,19)
• InChI Key: NYXGWHUICJWIRE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC(=C1)CO)S(=O)(=O)N)OC2=CC=CC=C2

Description

3-Methylamino-4-phenoxy-5-sulfamylbenzyl alcohol is a useful research compound. Its molecular formula is C14H16N2O4S and its molecular weight is 308.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3-amino-4-phenoxy-5-sulfamylbenzyl alcohol (8.8 g; prepared as described in Example 2), methyl iodide (2.1 ml), sodium hydrogen carbonate (5.0 g) and hexamethylphosphoric triamide (45 ml) is stirred at 22°-25° C. for 18 hours. The mixture is then diluted with water (about 500 ml) to precipitate crude 3-methylamino-4-phenoxy-5-sulfamylbenzyl alcohol. After recrystallization from aqueous ethanol it is obtained with a melting point of 167°-168° C.